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Compound of Interest

Compound Name: Hpk1-IN-7

Cat. No.: B8193499

For Immediate Implementation by Laboratory Personnel

This guide provides critical safety and logistical information for the handling and disposal of
Hpk1-IN-7, a potent kinase inhibitor. Adherence to these protocols is essential to ensure the
safety of all laboratory personnel and to maintain the integrity of research activities. Given the
absence of a specific Safety Data Sheet (SDS), these recommendations are based on best
practices for handling potent, biologically active small molecules.

Hazard Identification and Risk Assessment

Hpk1-IN-7 is a highly potent hematopoietic progenitor kinase 1 (HPK1) inhibitor. While specific
toxicity data is not readily available, it should be treated as a hazardous compound. The
primary risks are associated with inhalation of the powdered form and dermal absorption.

Key Chemical and Biological Data

Property Value Source
Molecular Formula C24H22N604 PubChem
Molecular Weight 458.5 g/mol PubChem
Physical State Solid MedchemExpress
ICso for HPK1 2.6 nM MedchemExpress
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Hpk1-IN-7 in its solid form or in solution.
Proper donning and doffing procedures are critical to prevent exposure.

Required PPE for Handling Hpk1-IN-7

PPE Category Specification Rationale

Prevents skin contact and
Double pair of nitrile gloves, absorption. Double gloving
Gloves )
powder-free. provides an extra layer of

protection.[1]

) Safety goggles with side Protects eyes from splashes or
Eye Protection ) ] ] )
shields or a full-face shield. airborne particles.[2][3]

Disposable, fluid-resistant, i
o Protects skin and personal
Lab Coat long-sleeved gown with tight-

o clothing from contamination.
fitting cuffs.[2][3]

Required when handling the
Respirat An N95-rated respirator or powdered form outside of a
espirator
P Y higher. certified chemical fume hood to

prevent inhalation.[2]

Safe Handling and Experimental Workflow

All handling of powdered Hpk1-IN-7 must be conducted in a certified chemical fume hood or a
glove box to minimize the risk of inhalation.

Experimental Protocol: Preparation of a Stock Solution

» Preparation: Before starting, ensure the chemical fume hood is clean and operational.
Assemble all necessary equipment, including vials, solvent (e.g., DMSO), and pipettes.

» Weighing: Weigh the required amount of Hpk1-IN-7 powder in a tared, sealed container
within the fume hood.
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e Solubilization: Add the appropriate volume of solvent to the vial containing the Hpk1-IN-7
powder. Cap the vial securely and vortex until the solid is completely dissolved.

» Storage: Store the stock solution at the recommended temperature.

Recommended Storage Conditions

Form Storage Temperature Duration
Solid -20°C 3 years
In solvent -80°C 6 months

Data sourced from vendor information.

Below is a diagram illustrating the safe handling workflow for Hpk1-IN-7.
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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